2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol

• IUPAC Name: 2-[methyl-[(3-methylthiophen-2-yl)methyl]amino]-1-phenylethanol
• InChI: InChI=1S/C15H19NOS/c1-12-8-9-18-15(12)11-16(2)10-14(17)13-6-4-3-5-7-13/h3-9,14,17H,10-11H2,1-2H3
• InChI Key: PBDMGOBURXCKLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(C)CC(C2=CC=CC=C2)O
• Molecular Formula: C15H19NOS
• Molecular Weight: 261.4 g/mol

Description

2-{Methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol, also known as metoprolol, is a beta-blocker medication used to treat hypertension, angina, and heart failure. It works by blocking the effects of adrenaline on the heart, which reduces the heart rate and blood pressure. In addition to its clinical use, metoprolol has been studied for its potential applications in scientific research.

Mechanism of Action

Metoprolol works by blocking the beta-adrenergic receptors in the heart, which reduces the effects of adrenaline on the heart. This results in a decrease in heart rate and blood pressure, which can be beneficial in treating hypertension, angina, and heart failure.
Biochemical and Physiological Effects
Metoprolol has been shown to have a number of biochemical and physiological effects. It can reduce the levels of circulating catecholamines, which are hormones that stimulate the sympathetic nervous system. It can also reduce the levels of inflammatory cytokines, which are involved in the development of heart failure.

Advantages and Limitations for Lab Experiments

Metoprolol has a number of advantages for use in lab experiments. It has a well-established safety profile and is widely used in clinical practice. It is also relatively easy to administer and has a predictable pharmacokinetic profile. However, there are also some limitations to its use in lab experiments. It can be difficult to control for confounding factors such as diet and exercise, which can affect the cardiovascular system. In addition, the effects of 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol can vary depending on the dose and duration of treatment.

Future Directions

There are a number of potential future directions for research on 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol. One area of interest is the use of 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol in combination with other drugs for the treatment of heart failure. Another area of interest is the use of 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol in the treatment of anxiety disorders and post-traumatic stress disorder. Additionally, there is ongoing research into the mechanisms of action of 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol and its effects on the cardiovascular system.

Synthesis Methods

Metoprolol can be synthesized through a multistep process starting with the reaction of 3-methyl-2-thiophenecarboxaldehyde with methylamine. The resulting intermediate is then reacted with phenylethanol and reduced to form 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol.

Scientific Research Applications

Metoprolol has been used in scientific research to investigate its effects on the cardiovascular system and its potential therapeutic applications. Studies have shown that 2-{methyl[(3-methyl-2-thienyl)methyl]amino}-1-phenylethanol can reduce the incidence of heart failure and improve survival rates in patients with heart failure. It has also been studied for its potential use in treating anxiety disorders and post-traumatic stress disorder.